Cas no 284665-20-9 (Methionine-methyl-d3)

• Product Name: Methionine-methyl-d3
• CAS No: 284665-20-9
• MF: C₅H₁₁NO₂S
• MW: 152.229825258255
• CID: 248487
• Update Time: 2025-05-26

Methionine-methyl-d3 Chemical and Physical Properties

Names and Identifiers

• Methionine-methyl-d3(9CI)
• DL-METHIONINE-D3 (METHYL)
• DL-METHIONINE-D3
• DL-METHIONINE-D3 (S-METHYL-D3)
• Methionine-methyl-d3

• Inchi： 1S/C5H11NO2S/c1-9-3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)/i1D3
• InChI Key： FFEARJCKVFRZRR-FIBGUPNXSA-N
• SMILES： S(C([2H])([2H])[2H])CCC(C(=O)O)N

Experimental Properties

• Melting Point: 280 °C (dec.)(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methionine-methyl-d3

Comprehensive Guide to Methionine-methyl-d3 (CAS No. 284665-20-9): Applications, Benefits, and Research Insights

Methionine-methyl-d3, identified by its CAS number 284665-20-9, is a deuterated form of the essential amino acid methionine. This stable isotope-labeled compound has gained significant attention in biomedical research, pharmaceuticals, and metabolic studies due to its unique properties. The incorporation of deuterium atoms at the methyl group (methyl-d3) enhances its utility as a tracer in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, making it indispensable for isotope dilution analysis and kinetic studies.

In recent years, the demand for deuterated compounds like Methionine-methyl-d3 has surged, driven by advancements in precision medicine and drug development. Researchers leverage its ability to track metabolic pathways with minimal interference, addressing critical questions in cancer metabolism, neurodegenerative diseases, and gut microbiome interactions. A growing trend in Google Scholar and PubMed searches reflects interest in its role in stable isotope labeling and proteomics, aligning with the broader shift toward personalized therapeutics.

The synthesis of Methionine-methyl-d3 involves sophisticated deuterium exchange techniques, ensuring high isotopic purity (>98%). This precision is crucial for applications such as quantitative metabolomics, where even minor impurities can skew data. Its compatibility with LC-MS/MS platforms has made it a staple in biomarker discovery, particularly for studies on liver function and sulfur amino acid metabolism. Notably, its use in tracer-based assays helps elucidate mechanisms underlying oxidative stress and cellular repair.

Beyond academia, pharmaceutical companies employ Methionine-methyl-d3 to optimize drug formulations and assess bioavailability. For instance, its incorporation into PET imaging probes enables non-invasive monitoring of tumor progression. The compound’s stability under physiological conditions also supports longitudinal studies, a feature highly valued in clinical trial design. As AI-driven drug discovery accelerates, the integration of deuterated analogs like this one into in silico models is expected to grow.

Environmental and safety profiles of Methionine-methyl-d3 adhere to OECD guidelines, with no reported toxicity at standard research concentrations. Its non-radioactive nature eliminates regulatory hurdles associated with radiolabeled compounds, streamlining its adoption in global laboratories. FAQs on platforms like ResearchGate often highlight its storage conditions (-20°C under inert gas) and compatibility with cell culture media.

In summary, Methionine-methyl-d3 (CAS 284665-20-9) exemplifies the intersection of isotope chemistry and life sciences. Its versatility addresses pressing challenges in translational research, from nutrient tracking to therapeutic monitoring. As the scientific community prioritizes reproducible data and high-throughput screening, this compound will remain a cornerstone of modern analytical methodologies.